Cas no 703402-21-5 ((1R)-1-4-(benzyloxy)phenylethan-1-amine)

• Product Name: (1R)-1-4-(benzyloxy)phenylethan-1-amine
• CAS No: 703402-21-5
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• MDL: MFCD06762033
• CID: 562303
• PubChem ID: 40465636
• Update Time: 2025-05-27

(1R)-1-4-(benzyloxy)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-methyl-4-(phenylmethoxy)-, (aR)-
• BENZENEMETHANAMINE, Α-METHYL-4-(PHENYLMETHOXY)-, (ΑR)-
• Benzenemethanamine,a-methyl-4-(phenylmethoxy)-, (aR)
• (R)-(-)-1-(4-benzyloxyphenyl)ethylamine
• (R)-1(4-benzyloxyphenyl)ethanamine
• a-Methyl-4-(phenylMethoxy)
• (1R)-1-[4-(benzyloxy)phenyl]ethan-1-amine
• (1R)-1-[4-(benzyloxy)phenyl]ethanamine
• J-501741
• (AlphaR)-alpha-methyl-4-(benzyloxy)-benzenemethanamine
• (R)-1-(4-(benzyloxy)phenyl)ethan-1-amine
• (1R)-1-(4-phenylmethoxyphenyl)ethanamine
• 703402-21-5
• AKOS010377908
• Benzenemethanamine,a-methyl-4-(phenylmethoxy)-,(aR)-
• EN300-87795
• CS-0000304
• Benzenemethanamine,a-methyl-4-(phenylmethoxy)-,(aR)
• Benzenemethanamine, -methyl-4-(phenylmethoxy)-, (R)-
• (R)-alpha-Methyl-4-(benzyloxy)benzenemethaneamine
• (1R)-1-4-(benzyloxy)phenylethan-1-amine

• MDL： MFCD06762033
• Inchi： 1S/C15H17NO/c1-12(16)14-7-9-15(10-8-14)17-11-13-5-3-2-4-6-13/h2-10,12H,11,16H2,1H3/t12-/m1/s1
• InChI Key： QMDCQFSPDUEVRF-GFCCVEGCSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)[C@@H](C)N

Computed Properties

• Exact Mass: 227.13100
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.98560